Cas no 667413-46-9 (2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 667413-46-9
• MF: C₁₁H₇N₃OS₂
• MW: 261.322778940201
• CID: 5226093
• PubChem ID: 2362470
• Update Time: 2025-06-10

2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-N-2-thiazolyl-3-(2-thienyl)-
• 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C11H7N3OS2/c12-7-8(6-9-2-1-4-16-9)10(15)14-11-13-3-5-17-11/h1-6H,(H,13,14,15)
• InChI Key： WGUFNWHDWQOIHD-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C(C#N)=CC1SC=CC=1

Additional information on 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide

Introduction to 2-Cyano-N-(1,3-Thiazol-2-yl)-3-(Thiophen-2-yl)prop-2-enamide (CAS No. 667413-46-9)

2-Cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide (CAS No. 667413-46-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide is composed of a cyano group, a thiazole ring, and a thiophene ring, all interconnected through a propenamide linkage. This intricate arrangement imparts the molecule with distinct chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

Moreover, 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide has shown promising antitumor activity. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. This makes it a potential candidate for further exploration in oncology research.

In addition to its therapeutic potential, 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide has also been studied for its role in neuroprotection. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as amyloid-beta peptides. This neuroprotective effect is attributed to its ability to scavenge free radicals and inhibit the activation of microglia, which are key mediators of neuroinflammation.

The synthesis of 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide has been extensively reported in the literature. Various synthetic routes have been developed to optimize yield and purity, making it accessible for large-scale production. One common approach involves the condensation of 2-cyanothiophene with 1,3-thiazole derivatives under appropriate reaction conditions. The choice of reagents and solvents plays a crucial role in achieving high yields and minimizing side reactions.

To further enhance its therapeutic potential, researchers are exploring the use of prodrug strategies to improve the pharmacokinetic properties of 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide. Prodrugs are biologically inactive derivatives that are converted into the active drug within the body through metabolic processes. This approach can improve drug stability, solubility, and bioavailability, thereby enhancing its efficacy and reducing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-2-y l)prop - 2 - en amide in various disease models. Preliminary results from phase I trials have shown that it is well-tolerated with no significant adverse effects at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-cyano-N-(1,3-thiazol - 2 - yl ) - 3 - ( thi ophen - 2 - yl ) prop - 2 - en amide (CAS No. 667413 - 46 - 9) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in multiple areas of medicinal chemistry and pharmaceutical science.